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Introduction
3-(Bromomethyl)-1,1-difluorocyclobutane (CAS No. 1252934-30-7) is a valuable building

block in medicinal chemistry and materials science.[1][2] The unique combination of a strained,

rigid cyclobutane core, geminal fluorine atoms, and a reactive bromomethyl group makes it an

attractive scaffold for the synthesis of novel compounds with tailored properties. The fluorine

atoms can enhance metabolic stability, binding affinity, and lipophilicity, while the bromomethyl

handle allows for a variety of chemical transformations.[2]

Accurate and comprehensive spectroscopic characterization is paramount to confirm the

identity, purity, and structure of 3-(Bromomethyl)-1,1-difluorocyclobutane. This in-depth

technical guide provides a detailed analysis of the expected Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. While experimental

spectra for this specific molecule are not readily available in the public domain, this guide,

grounded in established spectroscopic principles and data from analogous structures, offers a

robust predictive framework for researchers.

Molecular Structure and Key Features
A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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